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Compound of Interest

Compound Name: Spisulosine-d3

Cat. No.: B11942403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Spisulosine (also known as ES-285) is a bioactive sphingoid analog of marine origin that has

demonstrated potent antiproliferative and pro-apoptotic effects in various cancer cell lines.[1] Its

mechanism of action involves the de novo synthesis of intracellular ceramide, leading to the

activation of protein kinase C zeta (PKCζ) and subsequent induction of apoptosis.[1]

Spisulosine-d3 is the deuterium-labeled version of Spisulosine, making it an ideal internal

standard for the accurate quantification of Spisulosine in biological matrices using mass

spectrometry-based techniques such as liquid chromatography-mass spectrometry (LC-MS).[2]

These application notes provide detailed protocols for the preparation, storage, and application

of Spisulosine-d3 solutions in a research laboratory setting.

Physicochemical Properties and Storage
Proper handling and storage of Spisulosine-d3 are critical to maintain its integrity and ensure

reproducible experimental results.
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Property Value Reference

Chemical Name
3-Octadecan-1,1,1-d3-ol, 2-

amino-, (2S,3R)-
[3]

Molecular Formula C₁₈H₃₆D₃NO [3]

Molecular Weight 288.53 g/mol

Appearance White to off-white solid

Purity ≥99%

Storage Recommendations:

Form
Storage
Temperature

Storage Duration
Special
Instructions

Powder -20°C 3 years

Store in a tightly

sealed container,

protected from light

and moisture.

Stock Solution -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Use tightly

sealed vials.

Stock Solution -20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Use tightly

sealed vials.

Solution Preparation Protocols
Safety Precautions: Always handle Spisulosine-d3 powder and solutions in a chemical fume

hood. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.
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Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

Spisulosine-d3 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial with a PTFE-lined cap

Analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Allow the vial of Spisulosine-d3 powder to equilibrate to room temperature for

at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh a precise amount of Spisulosine-d3 (e.g., 1 mg) using an

analytical balance and transfer it to the amber glass vial.

Solvent Addition: Based on the desired concentration of 10 mM and the molecular weight of

288.53 g/mol , calculate the required volume of DMSO. For 1 mg of Spisulosine-d3, add

346.6 µL of DMSO to the vial.

Dissolution: Cap the vial tightly and vortex for 1-2 minutes to facilitate dissolution. If

necessary, sonicate the vial in a room temperature water bath for 5-10 minutes to ensure the

solid is completely dissolved.

Visual Inspection: Visually inspect the solution against a light source to confirm that no

particulate matter is present.
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Storage: Store the 10 mM stock solution at -80°C in small aliquots to minimize freeze-thaw

cycles.

Protocol 2: Preparation of Working Solutions
Working solutions should be prepared fresh daily by diluting the stock solution in the

appropriate solvent or cell culture medium.

Example: Preparation of a 1 µM Working Solution for Cell Culture

Thawing: Retrieve an aliquot of the frozen 10 mM Spisulosine-d3 stock solution. Allow it to

thaw completely at room temperature and then briefly vortex to ensure homogeneity.

Dilution: Perform a serial dilution. For example, to prepare a 1 µM working solution, you can

first prepare an intermediate dilution of 100 µM by adding 10 µL of the 10 mM stock solution

to 990 µL of sterile cell culture medium.

Final Dilution: Add 10 µL of the 100 µM intermediate solution to 990 µL of cell culture

medium to achieve a final concentration of 1 µM.

Mixing: Gently mix the working solution by pipetting up and down before adding it to your cell

cultures.

Experimental Protocols
Protocol 3: In Vitro Antiproliferation Assay using PC-3
and LNCaP Cells
This protocol outlines a general procedure to assess the antiproliferative effects of Spisulosine,

using Spisulosine-d3 as a control or for comparative studies. Spisulosine has an IC50 of

approximately 1 µM in both PC-3 and LNCaP prostate cancer cell lines.

Materials:

PC-3 or LNCaP cells

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-

streptomycin)
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Spisulosine and Spisulosine-d3 working solutions

96-well cell culture plates

Cell viability reagent (e.g., MTT, PrestoBlue™, or CellTiter-Glo®)

Plate reader

Procedure:

Cell Seeding: Seed PC-3 or LNCaP cells in a 96-well plate at a density of 5,000-10,000 cells

per well in 100 µL of complete culture medium.

Incubation: Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂

to allow for cell attachment.

Treatment: Prepare a series of dilutions of Spisulosine and Spisulosine-d3 in complete

culture medium. Remove the old medium from the wells and add 100 µL of the treatment

solutions (e.g., concentrations ranging from 0.1 µM to 10 µM). Include a vehicle control

(medium with the same final concentration of DMSO as the highest treatment concentration).

Incubation: Incubate the treated plates for 48-72 hours.

Cell Viability Assessment: Add the cell viability reagent to each well according to the

manufacturer's instructions and incubate for the recommended time.

Data Acquisition: Measure the absorbance or fluorescence using a plate reader at the

appropriate wavelength.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot

a dose-response curve to determine the IC50 value.

Protocol 4: Use of Spisulosine-d3 as an Internal
Standard for LC-MS Quantification
Spisulosine-d3 is an excellent internal standard for the quantification of Spisulosine in

biological samples due to its similar chemical and physical properties and co-elution during
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chromatography.

General Workflow:

Sample Preparation:

To a known volume of the biological sample (e.g., plasma, cell lysate), add a precise

amount of Spisulosine-d3 working solution (the concentration will depend on the

expected concentration of the analyte and the sensitivity of the instrument).

Perform a protein precipitation step by adding a cold organic solvent (e.g., acetonitrile or

methanol) containing the Spisulosine-d3 internal standard. Vortex and centrifuge to pellet

the proteins.

Alternatively, a liquid-liquid extraction or solid-phase extraction can be used for sample

clean-up.

LC-MS/MS Analysis:

Transfer the supernatant to an autosampler vial for injection onto the LC-MS/MS system.

Develop a chromatographic method that provides good separation of Spisulosine from

other matrix components. A C18 column is often a good starting point for lipid-like

molecules.

Optimize the mass spectrometer parameters (e.g., precursor and product ion transitions,

collision energy) for both Spisulosine and Spisulosine-d3 in multiple reaction monitoring

(MRM) mode.

Data Analysis:

Create a calibration curve by plotting the ratio of the peak area of the Spisulosine

calibrants to the peak area of the Spisulosine-d3 internal standard against the

concentration of the calibrants.

Quantify the amount of Spisulosine in the unknown samples by using the peak area ratio

of the analyte to the internal standard and interpolating from the calibration curve.
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Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Spisulosine signaling pathway.
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Caption: Experimental workflow for Spisulosine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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